Cas no 6811-73-0 (13-cis-beta,beta-carotene)

13-cis-beta,beta-carotene structure
Product name:13-cis-beta,beta-carotene
13-cis-beta,beta-carotene Chemical and Physical Properties
Names and Identifiers
-
- 13-cis-beta,beta-carotene
- 13-cis-β-Carotene
- (13Z)-beta-Carotene
- 13-cis-beta-Carotene
- 13'-cis-beta-Carotene
- Pseudo-alpha-carotene
- neo-beta-Carotene B
- 8BK6YA62H6
- .BETA.-CAROTENE, (13Z)-
- 1,3,3-Trimethyl-2-((1E,3E,5E,7E,9E,11Z,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3,5,7,9,11,13,15,17-octadecanonaen-1-yl)cyclohexene
- 2,2'-((1E,3E,5E,7Z,9E,11E,13E,15E,17E)-3,7,12,16-Tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaene-1,18-diyl)bis(1,3,3-trimethylcyclohex-1-ene)
- (13Z)-.BETA.,.BETA.-CAROTENE
- .BETA.,.BETA.-CAROTENE, 13-CIS-
- .BETA.-CAROTENE, NEO B-
- PSEUDO-.ALPHA.-CAROTENE
- 13-CIS-.BETA.-CAROTENE
- DTXSID10920482
- beta-Carotene, neo b-
- (13Cis)-beta,beta-carotene
- (13Z)-.BETA.-CAROTENE
- CHEMBL3774468
- beta-Carotene, (13Z)-
- 1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11Z,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene
- Q27270144
- NEO-.BETA.-CAROTENE B
- (13Z)-beta,beta-Carotene
- 13'-CIS-.BETA.-CAROTENE
- OENHQHLEOONYIE-MZMZTKINSA-N
- UNII-8BK6YA62H6
- 6811-73-0
- beta,beta-Carotene, 13-cis-
- (13CIS)-.BETA.,.BETA.-CAROTENE
-
- Inchi: InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17-,32-18+,33-21+,34-22+
- InChI Key: OENHQHLEOONYIE-MZMZTKINSA-N
- SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C
Computed Properties
- Exact Mass: 536.438201786g/mol
- Monoisotopic Mass: 536.438201786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 40
- Rotatable Bond Count: 10
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 9
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.941±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 166 ºC
- Solubility: Insuluble (1.5E-9 g/L) (25 ºC),
13-cis-beta,beta-carotene Related Literature
-
Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
-
Tian Wen,Jian Zhang CrystEngComm, 2016,18, 218-221
-
Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
-
Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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